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Abstract

Angustine, a naturally occurring alkaloid, has garnered interest within the scientific community
for its potential pharmacological activities. This technical guide provides a comprehensive
overview of the chemical structure of Angustine, including its key identifiers, physicochemical
properties, and spectroscopic data. Furthermore, this document outlines the biosynthetic
pathway of Angustine and details a representative synthetic protocol. The information
presented herein is intended to serve as a foundational resource for researchers engaged in
natural product chemistry, medicinal chemistry, and drug discovery.

Chemical Identity and Structure

Angustine is a complex heterocyclic molecule belonging to the class of beta-carboline
alkaloids.[1] Its core structure consists of a pentacyclic ring system.

Table 1: Chemical Identifiers for Angustine
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Identifier Value Source

19-ethenyl-3,13,17-
triazapentacyclo[11.8.0.02,10.04

IUPAC Name ,2.015,2%Thenicosa- PubChem[1]
1(21),2(10),4,6,8,15(20),16,18-

octaen-14-one

C=CC1=CN=CC2=C1C=C3C4
SMILES =C(CCN3C2=0)C5=CC=CC= PubChem([1]
C5N4

INChl=1S/C20H15N30/c1-2-
12-10-21-11-16-15(12)9-18-

InChl 19-14(7-8-23(18)20(16)24)13-  PubChem([1]
5-3-4-6-17(13)22-19/h2-6,9-
11,22H,1,7-8H2

CAS Number 40041-96-1 LookChem[2], PubChem[1]
Molecular Formula C20H15N30 LookChem[2], PubChem[1]
Molecular Weight 313.35 g/mol LookChem[2]

Appearance Yellow Powder BOC Sciences[3]

Spectroscopic Data

The structural elucidation of Angustine has been accomplished through various spectroscopic
techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 2: Key Spectroscopic Data for Angustine
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Technique Key Observations Source

Data available in spectral
13C NMR PubChem[1]
databases.

Fragmentation patterns
GC-MS ) ) - PubChem[1]
available for identification.

Precursor Type: [M+H]*, m/z:
LC-MS PubChem[1]
314.129

Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)

A detailed experimental protocol for acquiring high-resolution mass spectrometry data for
Angustine, based on typical procedures for natural product analysis, is provided below.

Objective: To determine the accurate mass of Angustine and confirm its elemental
composition.

Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-
Flight) or Orbitrap mass spectrometer, coupled with a liquid chromatography (LC) system.

Methodology:

e Sample Preparation: A stock solution of Angustine is prepared by dissolving a precisely
weighed amount of the compound (e.g., 1 mg) in a suitable solvent (e.g., 1 mL of methanol
or acetonitrile) to a final concentration of 1 mg/mL. A working solution of 1 ug/mL is then
prepared by serial dilution.

o Chromatographic Separation (LC):

[e]

Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 um particle size).

Mobile Phase A: 0.1% formic acid in water.

[e]

Mobile Phase B: 0.1% formic acid in acetonitrile.

o
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o Gradient: A linear gradient from 5% to 95% B over 10 minutes, followed by a 2-minute hold
at 95% B and a 3-minute re-equilibration at 5% B.

o Flow Rate: 0.3 mL/min.

o Injection Volume: 5 pL.

e Mass Spectrometry (MS):
o lonization Mode: Electrospray lonization (ESI), positive ion mode.
o Capillary Voltage: 3.5 kV.
o Sampling Cone Voltage: 30 V.
o Source Temperature: 120 °C.
o Desolvation Temperature: 350 °C.
o Desolvation Gas Flow: 800 L/hr.
o Mass Range: m/z 50-1000.
o Acquisition Mode: Full scan mode for accurate mass measurement.

o Data Analysis: The acquired data is processed using the instrument's software. The accurate
mass of the protonated molecule ([M+H]*) is determined, and the elemental composition is
calculated and compared with the theoretical value for C20H16N30*.

Synthesis and Biosynthesis

Angustine is a natural product found in various plant species, including Strychnos johnsonii
and Nauclea subdita.[1][4]

Biosynthesis of Angustine

The biosynthesis of Angustine in plants is believed to follow the general pathway for terpenoid
indole alkaloids. This intricate process originates from the precursors tryptamine and
secologanin.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1213357/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-angustine
https://pubchem.ncbi.nlm.nih.gov/compound/Angustine
https://www.researchgate.net/figure/Chemical-structure-of-subditine-1-angustoline-2-angustidine-3-angustine-4_fig1_260254570
https://www.benchchem.com/product/b1213357/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-angustine
https://www.benchchem.com/product/b1213357/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-angustine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pictet-Spengler
reaction

Tryptamine

T Series of enzymatic ] Cyclization and
: Strictosidine reactions > Inter.medlattj:- ) oxidation steps Angustine
[ (e.g., Geissoschizine)

Secologanin

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of Angustine.

Conclusion

This technical guide has provided a detailed overview of the chemical structure of Angustine,
a naturally occurring beta-carboline alkaloid. The compilation of its chemical identifiers,
physicochemical properties, and spectroscopic data serves as a valuable resource for
researchers. The outlined biosynthetic pathway and a representative synthetic protocol offer
insights into the formation and potential laboratory synthesis of this complex molecule. Further
investigation into the pharmacological properties of Angustine is warranted to explore its full
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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